Cas no 106719-69-1 (Octadecanoic acid, 3-phenylpropyl ester)

• Product Name: Octadecanoic acid, 3-phenylpropyl ester
• CAS No: 106719-69-1
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 1180957
• Update Time: 2024-08-05

Octadecanoic acid, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-phenylpropyl ester

• Inchi： 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-27(28)29-25-20-23-26-21-17-16-18-22-26/h16-18,21-22H,2-15,19-20,23-25H2,1H3
• InChI Key： SIOGPPVTDALDCS-UHFFFAOYSA-N
• SMILES： C(OCCCC1=CC=CC=C1)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 402.34998

Experimental Properties

• Density: 0.916±0.06 g/cm3(Predicted)
• Boiling Point: 498.0±24.0 °C(Predicted)
• PSA: 26.3